Cas no 2172027-36-8 (tert-butyl 2-amino-1-fluoro-5-(2-methylbutan-2-yl)cyclohexane-1-carboxylate)

• Product Name: tert-butyl 2-amino-1-fluoro-5-(2-methylbutan-2-yl)cyclohexane-1-carboxylate
• CAS No: 2172027-36-8
• MF: C₁₆H₃₀FNO₂
• MW: 287.413308620453
• CID: 6358954
• PubChem ID: 165520144
• Update Time: 2025-11-07

tert-butyl 2-amino-1-fluoro-5-(2-methylbutan-2-yl)cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-1-fluoro-5-(2-methylbutan-2-yl)cyclohexane-1-carboxylate
• 2172027-36-8
• EN300-1451501

• Inchi： 1S/C16H30FNO2/c1-7-15(5,6)11-8-9-12(18)16(17,10-11)13(19)20-14(2,3)4/h11-12H,7-10,18H2,1-6H3
• InChI Key： VOIGQMPBXQZNHL-UHFFFAOYSA-N
• SMILES： FC1(C(=O)OC(C)(C)C)C(CCC(C1)C(C)(C)CC)N

Computed Properties

• Exact Mass: 287.22605736g/mol
• Monoisotopic Mass: 287.22605736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl 2-amino-1-fluoro-5-(2-methylbutan-2-yl)cyclohexane-1-carboxylate

tert-butyl 2-amino-1-fluoro-5-(2-methylbutan-2-yl)cyclohexane-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-amino-1-fluoro-5-(2-methylbutan-2-yl)cyclohexane-1-carboxylate, identified by the CAS number NO2172027-36-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclohexane ring substituted with an amino group, a fluoro group, and a tert-butyl ester moiety. The presence of these functional groups makes it a versatile molecule, capable of participating in a wide range of chemical reactions and biological interactions.

Recent studies have highlighted the importance of cyclohexane derivatives in drug design and development. The cyclohexane ring in this compound serves as a rigid framework, which can be further modified to enhance its pharmacokinetic properties. The amino group at position 2 of the cyclohexane ring introduces basicity, which can be exploited for hydrogen bonding interactions in biological systems. Similarly, the fluoro group at position 1 imparts electron-withdrawing effects, potentially increasing the molecule's lipophilicity and bioavailability.

The tert-butyl ester moiety at position 1 of the cyclohexane ring is another key feature of this compound. Ester groups are commonly used in pharmaceuticals to improve drug stability and solubility. The tert-butyl group, being bulky, can also influence the steric environment around the molecule, potentially affecting its binding affinity to target proteins or enzymes. Recent research has shown that such esterified derivatives can be effectively used as prodrugs, where the ester group is cleaved in vivo to release the active drug moiety.

The substituent at position 5 of the cyclohexane ring, specifically the 2-methylbutan-2-yl group, adds further complexity to this molecule. This substituent introduces branching into the structure, which can enhance the molecule's stability and resistance to metabolic degradation. Additionally, the presence of this substituent may influence the overall conformational flexibility of the cyclohexane ring, potentially leading to more favorable interactions with biological targets.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the construction of the cyclohexane ring followed by successive substitutions to introduce the amino, fluoro, and ester groups. Recent advancements in catalytic asymmetric synthesis have made it possible to construct such complex molecules with high enantioselectivity, which is crucial for pharmaceutical applications.

The application of tert-butyl 2-amino-1-fluoro-5-(2-methylbutan-2-yl)cyclohexane-1-carboxylate spans across various fields. In pharmaceutical chemistry, it can serve as a lead compound for drug discovery programs targeting specific therapeutic areas such as cancer, inflammation, or infectious diseases. Its structural features make it an ideal candidate for exploring enzyme inhibition or receptor modulation mechanisms.

Moreover, this compound has shown promise in materials science applications. The combination of its rigid cyclohexane framework and functional groups makes it suitable for use as a building block in polymer synthesis or as a precursor for advanced materials with tailored properties. Recent studies have demonstrated that such molecules can be incorporated into self-assembling systems or stimuli-responsive materials, opening new avenues for their practical use.

In conclusion, tert-butyl 2-amino-1-fluoro-5-(2-methylbutan-2-yl)cyclohexane-1-carboxylate represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.